Cas no 2624131-50-4 (1-nitroso-octahydro-1H-indole-3a-carboxylic acid)

• Product Name: 1-nitroso-octahydro-1H-indole-3a-carboxylic acid
• CAS No: 2624131-50-4
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5639202
• PubChem ID: 165904547
• Update Time: 2025-06-08

1-nitroso-octahydro-1H-indole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-nitroso-octahydro-1H-indole-3a-carboxylic acid
• EN300-27752152
• 2624131-50-4

• Inchi： 1S/C9H14N2O3/c12-8(13)9-4-2-1-3-7(9)11(10-14)6-5-9/h7H,1-6H2,(H,12,13)
• InChI Key： WAKUBXWJUBTSSQ-UHFFFAOYSA-N
• SMILES： OC(C12CCCCC1N(CC2)N=O)=O

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70Ų

Additional information on 1-nitroso-octahydro-1H-indole-3a-carboxylic acid

Comprehensive Overview of 1-Nitroso-Octahydro-1H-Indole-3a-Carboxylic Acid (CAS No. 2624131-50-4)

1-Nitroso-octahydro-1H-indole-3a-carboxylic acid (CAS No. 2624131-50-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of nitroso-indole derivatives, which are known for their potential applications in drug discovery and material science. The presence of both nitroso and carboxylic acid functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for nitroso compounds has surged, driven by their role in developing novel therapeutics and agrochemicals. Researchers are particularly interested in 1-nitroso-octahydro-1H-indole-3a-carboxylic acid due to its potential as a building block for heterocyclic chemistry. Its octahydro-indole backbone is a common motif in many biologically active molecules, making it a valuable target for synthetic chemists. The compound's CAS number 2624131-50-4 is frequently searched in academic and industrial databases, reflecting its growing importance.

The synthesis of 1-nitroso-octahydro-1H-indole-3a-carboxylic acid involves multi-step organic reactions, often starting from readily available indole derivatives. Key steps include hydrogenation to achieve the octahydro structure, followed by nitrosation to introduce the nitroso group. The carboxylic acid functionality is typically introduced via oxidation or carboxylation reactions. These synthetic routes are optimized for yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical applications.

One of the most discussed topics in modern chemistry is the role of nitroso compounds in green chemistry and sustainable synthesis. 1-Nitroso-octahydro-1H-indole-3a-carboxylic acid aligns with this trend, as researchers explore eco-friendly methods for its production. For instance, catalytic processes and solvent-free reactions are being investigated to minimize environmental impact. This focus on sustainability resonates with the broader scientific community's commitment to reducing hazardous waste and energy consumption.

Another area of interest is the compound's potential in medicinal chemistry. The indole scaffold is a privileged structure in drug design, found in numerous FDA-approved drugs. By incorporating a nitroso group, chemists can modulate the compound's reactivity and biological activity, opening doors to new therapeutic candidates. Questions like "What are the biological activities of nitroso-indole derivatives?" or "How can CAS 2624131-50-4 be used in drug development?" are commonly searched, highlighting the compound's relevance in cutting-edge research.

From a commercial perspective, 1-nitroso-octahydro-1H-indole-3a-carboxylic acid is supplied by several specialty chemical manufacturers. Its CAS number 2624131-50-4 serves as a unique identifier in procurement databases, ensuring accurate sourcing. The compound is typically available in research quantities, with purity levels exceeding 95%. Quality control measures, such as HPLC and NMR analysis, are employed to verify its identity and purity, meeting the standards of academic and industrial users.

In conclusion, 1-nitroso-octahydro-1H-indole-3a-carboxylic acid (CAS No. 2624131-50-4) is a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups make it a valuable tool for synthetic chemists and researchers. As the scientific community continues to explore sustainable and innovative uses for nitroso-indole derivatives, this compound is poised to play a pivotal role in advancing chemical knowledge and technology.